Cas no 63354-03-0 (2-(4-chloro-2-methylphenoxy)acetaldehyde)

• Product Name: 2-(4-chloro-2-methylphenoxy)acetaldehyde
• CAS No: 63354-03-0
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD12025166
• CID: 4085572
• PubChem ID: 12391459
• Update Time: 2025-10-30

2-(4-chloro-2-methylphenoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, (4-chloro-2-methylphenoxy)-
• (4-CHLORO-2-METHYLPHENOXY)-ACETALDEHYDE
• Acetaldehyde, 2-(4-chloro-2-methylphenoxy)-
• 2-(4-chloro-2-methylphenoxy)acetaldehyde
• 63354-03-0
• (4-chloro-2-methylphenoxy)acetaldehyde
• SCHEMBL10144037
• RGCKHTVGPKSLGR-UHFFFAOYSA-N
• AKOS011306889
• 4-chloro-2-methylphenoxyacetaldehyde
• H11069

• MDL： MFCD12025166
• Inchi： 1S/C9H9ClO2/c1-7-6-8(10)2-3-9(7)12-5-4-11/h2-4,6H,5H2,1H3
• InChI Key： RGCKHTVGPKSLGR-UHFFFAOYSA-N
• SMILES： C(=O)COC1=CC=C(Cl)C=C1C

Computed Properties

• Exact Mass: 184.0291072Da
• Monoisotopic Mass: 184.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chloro-2-methylphenoxy)acetaldehyde

Introduction to 2-(4-Chloro-2-methylphenoxy)acetaldehyde (CAS No. 63354-03-0)

2-(4-Chloro-2-methylphenoxy)acetaldehyde, also known by its CAS number 63354-03-0, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated and methylated aromatic ring linked to an aldehyde functional group. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-(4-chloro-2-methylphenoxy)acetaldehyde is C₁₀H₁₀ClO₂, and its molecular weight is approximately 197.64 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic aldehyde odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2-(4-chloro-2-methylphenoxy)acetaldehyde has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of small molecules that exhibit potent anti-cancer activity by selectively inhibiting specific enzymes involved in tumor growth and metastasis.

The aldehyde functional group in 2-(4-chloro-2-methylphenoxy)acetaldehyde makes it highly reactive and capable of participating in a variety of chemical reactions, such as nucleophilic addition, condensation, and oxidation. These reactions are crucial for the synthesis of more complex molecules with diverse biological activities. Additionally, the presence of the chlorinated and methylated aromatic ring provides opportunities for further functionalization through substitution reactions, allowing for the creation of structurally diverse derivatives with tailored properties.

In materials science, 2-(4-chloro-2-methylphenoxy)acetaldehyde has been investigated for its potential use in the development of advanced materials with unique optical and electronic properties. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that this compound can be used as a precursor for the synthesis of conjugated polymers with high photoluminescence quantum yields. These polymers have applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

The safety and handling of 2-(4-chloro-2-methylphenoxy)acetaldehyde are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 2-(4-chloro-2-methylphenoxy)acetaldehyde (CAS No. 63354-03-0) is a multifunctional organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in modern chemistry.